Cas no 838812-17-2 (N-(4-{imidazo1,2-apyridin-2-yl}phenyl)-2-phenoxypropanamide)

• Product Name: N-(4-{imidazo1,2-apyridin-2-yl}phenyl)-2-phenoxypropanamide
• CAS No: 838812-17-2
• MF: C₂₂H₁₉N₃O₂
• MW: 357.405164957047
• CID: 6072167
• PubChem ID: 2983696
• Update Time: 2025-06-08

N-(4-{imidazo1,2-apyridin-2-yl}phenyl)-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{imidazo1,2-apyridin-2-yl}phenyl)-2-phenoxypropanamide
• N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-phenoxypropanamide
• SR-01000300965-1
• AKOS024609392
• N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-2-phenoxypropanamide
• F1767-0314
• SR-01000300965
• 838812-17-2
• N-(4-{IMIDAZO[1,2-A]PYRIDIN-2-YL}PHENYL)-2-PHENOXYPROPANAMIDE

• Inchi： 1S/C22H19N3O2/c1-16(27-19-7-3-2-4-8-19)22(26)23-18-12-10-17(11-13-18)20-15-25-14-6-5-9-21(25)24-20/h2-16H,1H3,(H,23,26)
• InChI Key： XLEQZDKOSHQVMS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=CN3C(=N2)C=CC=C3)C=C1)(=O)C(OC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 357.147726857g/mol
• Monoisotopic Mass: 357.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.6Ų

Additional information on N-(4-{imidazo1,2-apyridin-2-yl}phenyl)-2-phenoxypropanamide

Comprehensive Overview of N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxypropanamide (CAS No. 838812-17-2)

N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxypropanamide, identified by its CAS number 838812-17-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the imidazo[1,2-a]pyridine core and the phenoxypropanamide side chain, make it a promising candidate for further investigation in therapeutic development.

In recent years, the scientific community has shown growing interest in imidazo[1,2-a]pyridine-based compounds due to their potential in addressing unmet medical needs. Researchers are particularly focused on their role in modulating specific biological pathways, which could lead to breakthroughs in treating various conditions. The compound N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxypropanamide is no exception, with studies suggesting its relevance in targeted therapies. Its molecular structure allows for interactions with key proteins and enzymes, making it a subject of ongoing preclinical studies.

The synthesis of CAS 838812-17-2 involves multi-step organic reactions, often starting with the construction of the imidazo[1,2-a]pyridine scaffold followed by functionalization with the phenoxypropanamide group. This process requires precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize the compound and confirm its identity. These methods are critical for ensuring the reproducibility and quality of the material in research settings.

One of the most frequently searched questions related to this compound is: "What are the potential applications of N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxypropanamide in medicine?" While detailed clinical data may still be limited, preliminary studies indicate its potential in modulating cellular signaling pathways. This aligns with the broader trend of exploring small-molecule inhibitors and targeted therapies, which are hot topics in current biomedical research. The compound's ability to interact with specific biological targets makes it a valuable tool for understanding disease mechanisms.

Another area of interest is the structure-activity relationship (SAR) of imidazo[1,2-a]pyridine derivatives. Researchers are actively investigating how modifications to the core structure or side chains, such as the phenoxypropanamide group in CAS 838812-17-2, influence biological activity. This knowledge is crucial for optimizing drug candidates and improving their efficacy and safety profiles. The compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), are also key considerations in its development.

From a commercial perspective, N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxypropanamide is primarily available for research purposes. Suppliers often highlight its high purity and suitability for in vitro and in vivo studies. The demand for such specialized compounds is driven by the increasing focus on precision medicine and personalized therapeutics, which rely on understanding molecular interactions at a granular level. This compound, with its well-defined structure and potential bioactivity, fits well into this paradigm.

In summary, N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxypropanamide (CAS 838812-17-2) represents a fascinating example of modern medicinal chemistry. Its unique molecular architecture and potential biological relevance make it a compound of interest for researchers exploring new therapeutic avenues. As the field of drug discovery continues to evolve, compounds like this will play a pivotal role in advancing our understanding of complex diseases and developing innovative treatments.